Cas no 1806442-03-4 (1-Bromo-1-(2-(bromomethyl)-6-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(bromomethyl)-6-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1806442-03-4
• MF: C₁₁H₉Br₂F₃OS
• MW: 406.056771039963
• CID: 4975509
• Update Time: 2025-10-29

1-Bromo-1-(2-(bromomethyl)-6-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(bromomethyl)-6-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C11H9Br2F3OS/c1-6(17)10(13)9-7(5-12)3-2-4-8(9)18-11(14,15)16/h2-4,10H,5H2,1H3
• InChI Key： KUQGLYLKLOSSIM-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=CC=1CBr)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 4.7
• Topological Polar Surface Area: 42.4

Additional information on 1-Bromo-1-(2-(bromomethyl)-6-(trifluoromethylthio)phenyl)propan-2-one

Introduction to 1-Bromo-1-(2-(bromomethyl)-6-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1806442-03-4) and Its Emerging Applications in Chemical Biology

The compound 1-Bromo-1-(2-(bromomethyl)-6-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1806442-03-4) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic ketone, characterized by its brominated aromatic ring and trifluoromethylthio substituent, has garnered attention due to its structural complexity and versatile reactivity. The presence of both bromomethyl and trifluoromethylthio functional groups makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of novel bioactive agents.

Recent advancements in synthetic chemistry have highlighted the utility of this compound in constructing intricate scaffolds for drug discovery. The bromomethyl moiety, for instance, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, enabling the introduction of aryl or vinyl groups with high precision. This capability is particularly relevant in the design of small-molecule inhibitors targeting protein-protein interactions, a critical area in modern medicinal chemistry.

Moreover, the trifluoromethylthio group introduces unique electronic and steric properties to the molecule. Trifluoromethyl groups are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, making them a staple in drug design. The sulfur atom in the trifluoromethylthio moiety further enhances the compound's reactivity, allowing for nucleophilic substitution reactions that can be exploited to introduce diverse pharmacophores. Such structural features are particularly valuable in developing kinase inhibitors and other enzyme-targeting molecules.

In the context of current research, this compound has been explored as a precursor for synthesizing kinase inhibitors. Kinases are pivotal enzymes in numerous cellular pathways, and their dysregulation is implicated in various diseases, including cancer. By leveraging the reactive sites on 1-Bromo-1-(2-(bromomethyl)-6-(trifluoromethylthio)phenyl)propan-2-one, researchers have been able to develop potent and selective inhibitors with promising preclinical activity. For example, derivatives of this compound have shown efficacy in inhibiting tyrosine kinases, which are overexpressed in many cancerous tissues.

The incorporation of both bromo and trifluoromethylthio groups also makes this molecule an attractive candidate for fragment-based drug discovery. Fragment-based approaches rely on identifying small molecular fragments that bind to target proteins with high affinity. These fragments can then be modified and linked together to create more potent drugs. The structural motifs present in 1-Bromo-1-(2-(bromomethyl)-6-(trifluoromethylthio)phenyl)propan-2-one provide a rich scaffold for such modifications, allowing chemists to fine-tune binding properties through iterative optimization.

Recent studies have also highlighted the role of this compound in developing probes for biochemical assays. By tagging it with fluorophores or other detectable groups, researchers can use it to study protein-protein interactions or enzyme kinetics in vitro. Such probes are invaluable tools for understanding biological pathways at a molecular level and identifying new therapeutic targets.

The synthetic versatility of 1-Bromo-1-(2-(bromomethyl)-6-(trifluoromethylthio)phenyl)propan-2-one extends beyond its applications in drug discovery. It has been utilized in materials science for creating functional polymers and coatings with enhanced thermal stability and chemical resistance. The presence of bromine atoms allows for polymerization via radical reactions, while the trifluoromethylthio group contributes to flame retardancy and UV resistance.

In conclusion, 1-Bromo-1-(2-(bromomethyl)-6-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1806442-03-4) is a multifaceted compound with broad applications across chemical biology and materials science. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop novel bioactive molecules or advanced materials. As research continues to uncover new methodologies for utilizing this compound, its importance is likely to grow even further.